Cas no 952514-86-2 (1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole)

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzimidazole is a boronic ester derivative featuring a benzimidazole core, widely utilized in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and solubility, facilitating handling and storage under ambient conditions. This compound serves as a versatile intermediate in pharmaceutical and materials science research, particularly in constructing complex biaryl structures. Its high purity and well-defined reactivity profile make it suitable for precision synthesis. The electron-rich benzimidazole moiety further contributes to its utility in designing advanced organic frameworks, including optoelectronic materials and bioactive molecules. Proper storage under inert conditions is recommended to maintain integrity.
1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole structure
952514-86-2 structure
Product Name:1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole
CAS No:952514-86-2
MF:C25H25BN2O2
MW:396.289206266403
MDL:MFCD16038225
CID:1032371
PubChem ID:253661318
Update Time:2025-06-07

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzo[d]imidazole
    • 1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole
    • 1-phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzimidazole
    • 3-(1-Phenyl-1H-benzimidazole-2-yl)phenylboronic Acid Pinacol Ester
    • 2-(3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)-1-PHENYL-1H-BENZO[D]IMIDAZOLE
    • (3-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid pinacol ester
    • 1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole (ACI)
    • 1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzo[d]imidazole
    • 2-[3-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole
    • AS-40166
    • C25H25BN2O2
    • P2263
    • 952514-86-2
    • CS-0168414
    • AC-24446
    • 1-PHENYL-2-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1,3-BENZODIAZOLE
    • MFCD16038225
    • AKOS016012078
    • DTXSID20728911
    • IFFQSTWSRPRHBQ-UHFFFAOYSA-N
    • SCHEMBL357538
    • MDL: MFCD16038225
    • Inchi: 1S/C25H25BN2O2/c1-24(2)25(3,4)30-26(29-24)19-12-10-11-18(17-19)23-27-21-15-8-9-16-22(21)28(23)20-13-6-5-7-14-20/h5-17H,1-4H3
    • InChI Key: IFFQSTWSRPRHBQ-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)N(C2C=CC=CC=2)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 396.2009082g/mol
  • Monoisotopic Mass: 396.2009082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Density: 1.12
  • Melting Point: 172.0 to 176.0 deg-C
  • Boiling Point: 579.9±52.0 °C at 760 mmHg
  • Flash Point: 304.5±30.7 °C
  • PSA: 36.28000
  • LogP: 4.99170
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Security Information

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Pricemore >>

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abcr
AB456480-1 g
(3-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid pinacol ester; .
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abcr
AB456480-5 g
(3-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid pinacol ester; .
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€388.10 2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1-Phenyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole
952514-86-2 ≥98%
1g
¥480.00 2022-09-01

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  3 h, reflux
Reference
Dipolar 1,3,6,8-tetrasubstituted pyrene-based blue emitters containing electro-transporting benzimidazole moieties: Syntheses, structures, optical properties, electrochemistry and electroluminescence
Zhang, Ran; Sun, Hao; Zhao, Yun; Tang, Xinxue; Ni, Zhonghai, Dyes and Pigments, 2018, 152, 1-13

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  3 h, rt → reflux
Reference
Preparation, characterization and application of benzimidazole containing pyrenyl blue light-emitting materials
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  rt; rt → 80 °C; 6 h, 80 °C; 80 °C → rt
Reference
Solution-Processible Bipolar Triphenylamine-Benzimidazole Derivatives for Highly Efficient Single-Layer Organic Light-Emitting Diodes
Ge, Ziyi; Hayakawa, Teruaki; Ando, Shinji; Ueda, Mitsuru; Akiike, Toshiyuki; et al, Chemistry of Materials, 2008, 20(7), 2532-2537

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  rt → 80 °C; 6 h, 80 °C
Reference
Electron transmission material and organic light-emitting element
, Taiwan, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  90 °C
Reference
Preparation of organic electronic device materials
, Korea, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  6 h, 80 °C
Reference
Tris[(phenylbenzimidazolyl)biphenyl]amines having good solvent solubility, organic electroluminescent compositions containing them, and organic electroluminescent devices
, Japan, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  12 h, rt → 100 °C
Reference
Preparation of 1,3,5-triazine aryl benzimidazole derivative and its application in organic electroluminescent device
, China, , ,

Production Method 8

Reaction Conditions
Reference
Preparation of benzofluoranthene derivatives as organic electroluminescent materials
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  17 h, 80 °C
Reference
Phototherapy devices and methods comprising substituted carbazole compounds
, United States, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  17 h, 80 °C; 80 °C → rt
Reference
Compounds for organic light emitting diode emissive layers
, United States, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydride Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: 1,3-Dimethyl-2-imidazolidinone ;  20 - 30 h, rt
1.2 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  10 h, 80 °C; cooled
1.3 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  10 h, 120 - 150 °C
Reference
Organic compound with triazine and benzimidazole as core and application in organic electroluminescence device
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydride Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: 1,3-Dimethyl-2-imidazolidinone ;  20 - 30 h, rt
1.2 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  10 h, rt → 80 °C
1.3 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  10 h, rt → 150 °C
Reference
Organic compound with triazine and benzimidazole as cores and its application in OLED device
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: (1,2,3,4,5-Pentamethyl-2,4-cyclopentadien-1-yl)sodium Solvents: Toluene ;  reflux
Reference
Compound for organic photoelectric/electroluminescent devices
, Korea, , ,

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Raw materials

1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole Preparation Products

Additional information on 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole

Comprehensive Overview of 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole (CAS No. 952514-86-2)

The compound 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole (CAS No. 952514-86-2) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique structural features, including the benzimidazole core and the dioxaborolane moiety, make it a versatile intermediate for constructing complex molecular architectures. Researchers and industry professionals frequently search for this compound due to its potential applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials engineering.

One of the most compelling aspects of CAS No. 952514-86-2 is its role in drug development. The benzimidazole scaffold is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting kinases, GPCRs, and other therapeutic targets. The incorporation of the dioxaborolane group further enhances its utility as a boronic acid precursor, enabling efficient bioconjugation and prodrug strategies. Recent studies highlight its potential in cancer therapeutics and neurodegenerative disease research, aligning with growing public interest in precision medicine and personalized therapies.

In the realm of material science, this compound is valued for its ability to participate in polymerization and supramolecular assembly. The boronate ester functionality allows for dynamic covalent chemistry, which is pivotal in designing self-healing materials and stimuli-responsive systems. With the rise of green chemistry initiatives, researchers are also exploring its use in sustainable catalysis and renewable energy applications, such as organic photovoltaics and battery materials.

The synthesis and handling of 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole require expertise in air-sensitive techniques due to the reactivity of the boron center. Common queries in search engines include "how to store boron-containing compounds" and "best practices for handling dioxaborolane derivatives," reflecting the practical challenges faced by laboratory personnel. Proper storage under inert atmospheres and the use of anhydrous solvents are critical to maintaining its stability.

From an SEO perspective, this compound is often associated with keywords like "benzimidazole boronic ester," "Suzuki coupling reagent," and "boronate ester applications." These terms resonate with academic and industrial audiences seeking advanced chemical building blocks. Additionally, the compound's CAS No. 952514-86-2 is a crucial identifier for regulatory compliance and patent searches, making it a high-priority query in chemical databases.

Looking ahead, the demand for 1-Phenyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazole is expected to grow, driven by innovations in bioconjugation techniques and targeted drug delivery. Its compatibility with click chemistry and bioorthogonal reactions positions it as a key player in the development of next-generation theranostic agents. As the scientific community continues to explore its potential, this compound will likely remain a focal point in cutting-edge research.

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